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Compound of Interest

Compound Name: DIM-C-pPhOCH3

Cat. No.: B1670647

For Researchers, Scientists, and Drug Development Professionals

Introduction

DIM-C-pPhOCHS3, or 1,1-bis(3'-indolyl)-1-(p-methoxyphenyl)methane, is a synthetic derivative
of 3,3'-diindolylmethane (DIM). It functions as a potent agonist of the orphan nuclear receptor
Nur77 (also known as TR3 or NR4A1)[1][2][3]. This compound has demonstrated significant
anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer
cell lines, including those of the colon and pancreas[1][4]. The mechanism of action involves
both Nur77-dependent and -independent signaling pathways, making it a valuable tool for
cancer research and drug development. These application notes provide detailed protocols for
in vitro experiments to investigate the effects of DIM-C-pPhOCH3 on cancer cells.

Compound Information
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Property Value Reference
Molecular Formula C24H20N20

Molecular Weight 352.43 g/mol

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Purity >98%

CAS Number 33985-68-1

Mechanism of Action Overview

DIM-C-pPhOCHS3 primarily acts as a Nur77 agonist. Upon activation, nuclear Nur77 can
translocate to the mitochondria, where it interacts with Bcl-2, inducing a conformational change
that promotes apoptosis. Additionally, DIM-C-pPhOCH3 can induce apoptosis through Nur77-
independent pathways. The compound has been shown to induce the expression of pro-
apoptotic genes such as TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand)
and Fas Ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670647#dim-c-pphoch3-in-vitro-experimental-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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